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Compound Name: OBroO
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the gas-phase ultraviolet/visible (UV/vis)
absorption characteristics of the bromine dioxide radical (OBrO). OBrO is an important
intermediate in atmospheric chemistry, and its spectroscopic properties are crucial for its
detection and for understanding its role in processes such as ozone depletion. This document
summarizes key quantitative data, details experimental protocols for its study, and provides
visualizations of the experimental workflow.

Core Quantitative Data

The UV/vis absorption spectrum of OBrO is characterized by a highly structured band system
in the visible region, arising from the C(2A2) ~ X(2B1) electronic transition.[1][2] The key
spectroscopic parameters and absorption cross-section data are summarized below.

Spectroscopic Constants of OBrO

The following table presents the vibrational constants for the ground (X2B1) and first
electronically excited (C2A2) states of OBrO, as determined by Fourier Transform
Spectroscopy at a resolution of 0.8 cm-1.[1]
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State Vibrational Mode Wavenumber (cm-1)
C2A2 (Excited State) w1l (symmetric stretch) 648.3+1.9

w2 (bending) 2128+ 1.2

X2B1 (Ground State) w1 (symmetric stretch) 804.1+0.8

w2 (bending) 312.2+0.5

OBrO Absorption Cross-Sections

Reference absorption cross-sections for OBrO have been recorded at 298 K. The following
table provides an estimate of the absorption cross-section in the visible spectral range.

Peak Absorption Cross-Section
Wavelength Range (nm) (cm2/molecule)

~385 - 645 Estimated to be on the order of 10-17

Note: The exact peak absorption cross-section values at specific wavelengths from the
provided search results require further detailed analysis of the primary literature. The value
provided is an order-of-magnitude estimate.

Experimental Protocols

The following sections detail the methodologies employed for the generation of gas-phase
OBrO and its subsequent spectroscopic analysis.

Generation of Gas-Phase OBroO

A common method for producing gas-phase OBrO for spectroscopic studies involves a quiet
electric discharge.[1][3]

Reactants:
e Ozone (03)

e Bromine (Br2)
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Procedure:

A stream of ozone is passed through a silent electric discharge.

The resulting gas mixture, containing atomic oxygen and excited oxygen molecules, is then
reacted with molecular bromine.

The reaction of ozone with bromine in the discharge produces the OBrO radical.

The products are then passed into an absorption cell for spectroscopic analysis.

UV/Vis Absorption Spectroscopy

The absorption spectrum of the generated OBrO is then measured using a spectrometer. A
high-resolution technique such as Fourier Transform Spectroscopy (FTS) is often employed.[1]

Apparatus:
o Light Source: A broadband light source covering the UV/vis range.

o Absorption Cell: A long-path absorption cell (e.g., 120 cm) is used to maximize the
interaction between the light and the gas-phase sample.[1] The cell may be jacketed for
temperature control.[1]

e Spectrometer: A continuous-scan Fourier Transform Spectrometer is used to record the
spectrum at a high resolution (e.g., 0.8 cm-1).[1]

» Detector: A suitable detector for the UV/vis range.
Procedure:

o Abackground spectrum is recorded with the absorption cell filled with a reference gas or
evacuated.

e The gas mixture containing OBroO is flowed through the absorption cell.

e The absorption spectrum of the sample is recorded.
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e The final absorption spectrum of OBrO is obtained by subtracting the background spectrum

from the sample spectrum.

Visualizations

The following diagrams illustrate the experimental workflow and the electronic transition
involved in the UV/vis absorption of OBrO.

OBrO Generation

Bromine (Br2)

Ozone (03) @
OBrO + other products
Spectroscopic Analysis
Light Source @ﬁ—’(Detecwr ' > ' Data@zﬁ;ﬁltmn)

UV/Vis Photon Groupd State
(hv) (X2B1)
bsorption

Excitgd State
(C2A2)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/product/b1233476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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